Cas no 1354008-29-9 (2-[Isopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol)

• Product Name: 2-[Isopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol
• CAS No: 1354008-29-9
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 2161506
• Update Time: 2025-10-31

2-[Isopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[Isopropyl-((s)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol
• (S)-2-(Isopropyl((1-methylpyrrolidin-2-yl)methyl)amino)ethanol
• AM96135
• 2-[Isopropyl-((S)-1-methylpyrrolidin-2-ylmethyl)amino]ethanol
• 2-[Isopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol

• Inchi： 1S/C11H24N2O/c1-10(2)13(7-8-14)9-11-5-4-6-12(11)3/h10-11,14H,4-9H2,1-3H3/t11-/m0/s1
• InChI Key： FPNFDPOLJJMCHI-NSHDSACASA-N
• SMILES： OCCN(C(C)C)C[C@@H]1CCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 161
• Topological Polar Surface Area: 26.7

Additional information on 2-[Isopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol

Introduction to Compound CAS No. 1354008-29-9: 2-[Isopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol

The compound with CAS No. 1354008-29-9, commonly referred to as 2-[Isopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique chemical structure, which incorporates an isopropyl group, a pyrrolidine ring, and an ethanol moiety. The stereochemistry at the pyrrolidine ring, specifically the (S) configuration, plays a crucial role in determining its biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a bioactive molecule with applications in drug discovery and development. Researchers have explored its ability to act as a modulator of cellular signaling pathways, particularly in the context of neurodegenerative diseases and cancer. The isopropyl group and the pyrrolidine ring contribute to its lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The synthesis of 2-[Isopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol involves a multi-step process that includes the formation of the pyrrolidine ring, followed by selective substitution reactions to introduce the isopropyl and ethanol groups. The stereochemistry at the pyrrolidine ring is controlled during the synthesis, ensuring the desired (S) configuration. This compound has been synthesized using both traditional organic chemistry techniques and modern catalytic methods, with a focus on improving yield and purity.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for treating conditions such as Alzheimer's disease and Parkinson's disease. Its ability to modulate key enzymes involved in neurotransmitter metabolism has been extensively studied, with recent findings suggesting that it may enhance cognitive function in animal models. Additionally, its role as a neuroprotective agent has been explored, with studies indicating its potential to reduce oxidative stress and inflammation in neuronal cells.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound. Molecular docking studies have revealed that it binds effectively to several target proteins, including acetylcholinesterase and monoamine oxidase. These findings underscore its potential as a lead compound for developing drugs targeting central nervous system disorders.

The compound's stability under various physiological conditions has been evaluated, with results indicating that it exhibits satisfactory stability in vitro. This attribute is critical for its potential use as an orally administered drug, as it ensures that the compound remains intact during absorption and distribution in the body.

In conclusion, CAS No. 1354008-29-9, or 2-[Isopropyl-((S)-1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol, represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activity, positions it as a valuable tool for researchers exploring novel therapeutic strategies for neurodegenerative diseases and other conditions. As ongoing studies continue to uncover its full potential, this compound is poised to make a meaningful impact on drug development pipelines worldwide.